

Enigmol vs. The Field: A Comparative Guide to Sphingolipid-Based Cancer Therapeutics

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Enigmol*

Cat. No.: *B1244460*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

The intricate network of sphingolipid metabolism has emerged as a fertile ground for the development of novel cancer therapeutics. These bioactive lipids, acting as signaling molecules, govern a delicate balance between cell survival and cell death. Disrupting this balance in cancer cells presents a promising strategy to combat tumorigenesis. **Enigmol**, a novel sphingoid base analog, has shown significant preclinical anti-cancer activity. This guide provides an objective comparison of **Enigmol** against other sphingolipid-based therapeutics, supported by available experimental data, to aid researchers in navigating this dynamic field.

The Sphingolipid Rheostat: A Target for Cancer Therapy

At the heart of sphingolipid-based cancer therapy lies the "sphingolipid rheostat," a concept that describes the balance between pro-apoptotic and pro-survival sphingolipids.^[1] Ceramide, a central molecule in sphingolipid metabolism, is a potent inducer of cell cycle arrest and apoptosis.^{[1][2][3]} Conversely, sphingosine-1-phosphate (S1P), generated from ceramide via a series of enzymatic steps, promotes cell proliferation, migration, and angiogenesis, contributing to cancer progression.^{[1][2][4]} Many cancers exhibit a dysregulated sphingolipid metabolism,

favoring the production of pro-survival S1P over pro-apoptotic ceramide.[3][5] Therapeutic strategies, therefore, aim to shift this balance towards ceramide accumulation or S1P reduction.

Enigmol: A Persistent Sphingoid Base Analog

Enigmol, or (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic analog of naturally occurring sphingoid bases.[6][7] Its unique structure confers several therapeutic advantages. Unlike natural sphingoid bases, **Enigmol** cannot be phosphorylated by sphingosine kinases (SK) to the pro-survival S1P and is only slowly N-acylated, leading to its increased persistence within the cell.[6][7][8] This persistence allows for a sustained pro-apoptotic signal.

One of the key mechanisms of **Enigmol**'s action is the "normalization" of aberrant β -catenin signaling, a pathway frequently dysregulated in cancers such as colon cancer.[6][7] **Enigmol** promotes the reduction of nuclear and cytoplasmic β -catenin, a critical driver of proliferation.[4]

Comparative Analysis of Sphingolipid-Based Therapeutics

While direct head-to-head comparative studies of **Enigmol** against other sphingolipid-based therapeutics are not yet available in the public domain, this section provides a summary of available preclinical and clinical data for a selection of these agents. It is crucial to interpret these data with caution, as experimental conditions vary significantly between studies.

Quantitative Data Summary

The following tables summarize the available quantitative data for **Enigmol** and other sphingolipid-based cancer therapeutics.

Table 1: **Enigmol** - Preclinical Efficacy and Toxicity

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Colon Cancer	HT29 cell line	30 μ M	More cytotoxic than natural sphingoid bases	Not reported in this study	[6]
Intestinal Tumors	Min mice (oral admin.)	0.025% of diet (w/w)	~50% reduction in intestinal tumors	No evidence of host toxicity at this dose	[6][7]
Prostate Cancer	DU145 xenograft (i.p.)	8 mg/kg body weight	$\geq$ 50% reduction in tumor size	No sign of host toxicity	[6]
Prostate Cancer	PC-3 xenograft (oral gavage)	10 mg/kg	~50% reduction in tumor size	Not specified	[6]
Prostate Cancer	LNCaP & PC-3 cell lines	IC50: 9.7 $\pm$ 0.3 μ M (LNCaP), 10.3 $\pm$ 0.2 μ M (PC-3)	Potent oncolytic activity	Not applicable	[9]

Table 2: CF2-**Enigmol** (Fluorinated Analog) - Preclinical Efficacy

Cancer Type	Model	Dosage	Efficacy	Toxicity	Citation
Prostate Cancer	PC-3 xenograft (oral gavage)	10 mg/kg	Significantly inhibited tumor growth relative to control and Enigmol	Not systemically toxic	[9]

Table 3: ABC294640 (Opaganib) - Preclinical & Clinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Castration-Resistant Prostate Cancer	TRAMP-C2, PC3 cell lines	IC50: 28-32 μ M (72h)	Decreased cell viability	More resistant in non-malignant cells	[3]
Castration-Resistant Prostate Cancer	TRAMP-C2 xenografts	Not specified	Diminished tumor growth rate	Not specified	[3]
Solid & Hematologic Cancers	Phase I Clinical Trial	Not specified	Under evaluation	Under evaluation	[3]

Table 4: Ceramide Nanoliposomes (CNL) - Preclinical & Clinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Triple-Negative Breast Cancer	BT-20, HCC1937, MDA-MB-231, MDA-MB-468 cell lines	IC50: < 20 μ M	Potent cytotoxicity	Not applicable	[10]
Advanced Solid Tumors	Phase I Clinical Trial	Dose-escalation	Prolonged stable disease in one pancreatic cancer patient	No grade 3 or higher treatment-related adverse events	[6][11]

Table 5: α -Galactosylceramide (KRN7000) - Clinical Data

Cancer Type	Model	Dosage	Efficacy	Toxicity	Citation
Advanced Solid Tumors	Phase I Clinical Trial	50–4800 $\mu\text{g}/\text{m}^2$ (i.v.)	No clinical responses; 7 patients had stable disease	Well tolerated	[4]
Advanced/Recurrent NSCLC	Phase II Clinical Trial	Not specified	1 partial response, 14 stable disease	No severe adverse events	[12]

Table 6: Fingolimod (Gilenya) - Preclinical Data

Cancer Type	Model	Efficacy	Citation
Non-Small Cell Lung Cancer	Mouse models	Repressed tumor progression	[2]
Triple-Negative Breast Cancer	In vivo models	Repressed tumor growth	[2]

Table 7: Sonenpcizumab - Clinical Data

Cancer Type	Model	Dosage	Efficacy	Toxicity	Citation
Advanced Solid Tumors	Phase I Clinical Trial	Up to 24 mg/kg weekly	8 patients had stable disease $\geq$ 2 months	Well tolerated	[7]
Metastatic Renal Cell Carcinoma	Phase II Clinical Trial	15-24 mg/kg weekly	Median OS of 21.7 months, but failed primary PFS endpoint	Favorable safety profile	[13] [14]

Table 8: Fenretinide - Preclinical & Clinical Data


Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
Gastric Cancer	AGS, NCI-N87 cell lines	Similar IC50 to cisplatin	Reduced viability and migration	Not applicable	[15]
Recurrent Malignant Gliomas	Phase II Clinical Trial	Not specified	Evidence of antitumor activity	Not specified	[16]
Advanced Malignancies (with Safingol)	Phase I Clinical Trial	Fenretinide: 600-900 mg/m ²	Under evaluation	Under evaluation	[17]

Table 9: SKI-II - Preclinical Data

Cancer Type	Model	Dosage/Concentration	Efficacy	Toxicity	Citation
In vitro	SK1/SK2 enzymes	IC50: 78 μ M (SK1), 45 μ M (SK2)	Inhibition of sphingosine kinase activity	Not applicable	[18]
Mammary Adenocarcinoma	BALB/c JC tumor model (oral admin.)	100 mg/kg	79% inhibition of tumor growth	No toxicity or weight loss	[18]


Signaling Pathways and Mechanisms of Action

The diverse mechanisms of action of these sphingolipid-based therapeutics are visualized in the following diagrams.



[Click to download full resolution via product page](#)

Caption: **Enigmol's** dual mechanism of inhibiting S1P production and promoting β -catenin degradation.



[Click to download full resolution via product page](#)

Caption: Therapeutic intervention points in the sphingolipid rheostat.



[Click to download full resolution via product page](#)

Caption: α-Galactosylceramide's mechanism of activating an anti-tumor immune response.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of research findings. Below are summaries of methodologies employed in key studies cited in this guide.

In Vitro Cell Viability Assays

- Objective: To determine the cytotoxic effects of sphingolipid-based therapeutics on cancer cell lines.
- General Protocol:
 - Cell Culture: Cancer cell lines (e.g., HT29, DU145, PC-3, TRAMP-C2) are cultured in appropriate media and conditions.
 - Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of the therapeutic agent (e.g., **Enigmol**, ABC294640, Ceramide Nanoliposomes) or vehicle control.
 - Incubation: Cells are incubated for a specified period (e.g., 24, 48, or 72 hours).
 - Viability Assessment: Cell viability is measured using assays such as WST-1 or MTS, which measure mitochondrial activity, or by assays that measure ATP content (e.g., CellTiter-Glo).
 - Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

In Vivo Xenograft Models


- Objective: To evaluate the anti-tumor efficacy of sphingolipid-based therapeutics in a living organism.
- General Protocol:
 - Animal Model: Immunocompromised mice (e.g., nude mice) are used.
 - Tumor Cell Implantation: Human cancer cells (e.g., DU145, PC-3, TRAMP-C2) are injected subcutaneously into the flanks of the mice.
 - Tumor Growth: Tumors are allowed to grow to a palpable size.
 - Treatment Administration: Mice are randomized into treatment and control groups. The therapeutic agent is administered via a specified route (e.g., oral gavage, intraperitoneal injection) at a defined dose and schedule. The control group receives a vehicle.
 - Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.
 - Toxicity Monitoring: Animal body weight and general health are monitored throughout the study.
 - Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or at a specified time point. Tumors may be excised for further analysis (e.g., Western blotting, immunohistochemistry).
 - Data Analysis: Tumor growth curves are plotted, and statistical analysis is performed to compare the tumor volumes between the treatment and control groups.

NKT Cell Activation Assay

- Objective: To assess the ability of α -galactosylceramide to activate NKT cells.
- General Protocol:
 - Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from blood samples.

- Antigen Presenting Cell (APC) Pulsing: APCs (e.g., dendritic cells) are pulsed with α -galactosylceramide.
- Co-culture: The α -galactosylceramide-pulsed APCs are co-cultured with isolated NKT cells or total PBMCs.
- Activation Measurement: NKT cell activation is assessed by measuring cytokine production (e.g., IFN- γ , IL-4) in the culture supernatant using ELISA or by intracellular cytokine staining and flow cytometry.

Experimental Workflow Diagram



[Click to download full resolution via product page](#)

Caption: A generalized workflow for the preclinical evaluation of sphingolipid-based cancer therapeutics.

Conclusion and Future Directions

Enigmol represents a promising sphingolipid-based therapeutic with a distinct mechanism of action and demonstrated preclinical efficacy. While a direct comparative analysis with other agents in its class is challenging due to the lack of head-to-head studies, the available data suggest that targeting the sphingolipid rheostat from various angles holds significant therapeutic potential. Future research should focus on direct comparative studies to better delineate the relative efficacy and safety of these promising compounds. Furthermore, the exploration of combination therapies, pairing sphingolipid-based agents with conventional chemotherapeutics or other targeted therapies, may unlock synergistic anti-cancer effects and overcome mechanisms of drug resistance. As our understanding of the intricate roles of sphingolipids in cancer biology deepens, so too will our ability to rationally design and deploy novel therapeutics for the benefit of patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. The emerging role of FTY720 \(Fingolimod\) in cancer treatment - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. Sonepcizumab Overview - Creative Biolabs \[creativebiolabs.net\]](#)
- [3. Targeting Glucosylceramide Synthase Synergizes with C6-Ceramide Nanoliposomes to Induce Apoptosis in NK Leukemia - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. Enigmol: A novel sphingolipid analog with anti-cancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. The crystal structure of sphingosine-1-phosphate in complex with a Fab fragment reveals metal bridging of an antibody and its antigen - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. mdpi.com \[mdpi.com\]](#)
- [8. Enigmol: a novel sphingolipid analogue with anticancer activity against cancer cell lines and in vivo models for intestinal and prostate cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- 9. Targeting the Sphingosine Kinase/Sphingosine 1-Phosphate Pathway in Disease: Review of Sphingosine Kinase Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 10. Activation or anergy: NKT cells are stunned by α -galactosylceramide - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 11. mdpi.com [mdpi.com]
- 12. Nanoliposome C6-Ceramide Increases the Anti-tumor Immune Response and Slows Growth of Liver Tumors in Mice - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 13. aacrjournals.org [aacrjournals.org]
- 14. Targeting sphingosine kinase 2 (SphK2) by ABC294640 inhibits colorectal cancer cell growth in vitro and in vivo - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 15. 4-oxo-fenretinide, a recently identified fenretinide metabolite, induces marked G2-M cell cycle arrest and apoptosis in fenretinide-sensitive and fenretinide-resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. 2024.sci-hub.se [2024.sci-hub.se]
- 17. Ceramide signaling in fenretinide-induced endothelial cell apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Enigmol vs. The Field: A Comparative Guide to Sphingolipid-Based Cancer Therapeutics]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1244460/docs#enigmol-vs-the-field-a-comparative-guide-to-sphingolipid-based-cancer-therapeutics>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)